Cas no 1004643-58-6 (1-ethyl-4-(4-isothiocyanato-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazole)

• Product Name: 1-ethyl-4-(4-isothiocyanato-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazole
• CAS No: 1004643-58-6
• MF: C₁₁H₁₃N₅S
• MW: 247.319419622421
• MDL: MFCD04970030
• CID: 3059459
• PubChem ID: 7017742
• Update Time: 2025-05-22

1-ethyl-4-(4-isothiocyanato-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-(4-isothiocyanato-pyrazol-1-ylmethyl)-5-methyl-1H-pyrazole
• 1-ethyl-4-(4-isothiocyanato-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazole
• STK312793
• EN300-229764
• 1004643-58-6
• 1-ethyl-4-[(4-isothiocyanato-1H-pyrazol-1-yl)methyl]-5-methyl-1H-pyrazole
• 1-ethyl-4-[(4-isothiocyanatopyrazol-1-yl)methyl]-5-methylpyrazole
• AKOS000310647

• MDL： MFCD04970030
• Inchi： 1S/C11H13N5S/c1-3-16-9(2)10(4-14-16)6-15-7-11(5-13-15)12-8-17/h4-5,7H,3,6H2,1-2H3
• InChI Key： YXDUDBBNROLGRX-UHFFFAOYSA-N
• SMILES： S=C=NC1C=NN(C=1)CC1C=NN(CC)C=1C

Computed Properties

• Exact Mass: 247.08916661Da
• Monoisotopic Mass: 247.08916661Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.1Ų

Additional information on 1-ethyl-4-(4-isothiocyanato-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazole

Comprehensive Analysis of 1-ethyl-4-(4-isothiocyanato-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazole (CAS No. 1004643-58-6)

1-ethyl-4-(4-isothiocyanato-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazole (CAS No. 1004643-58-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique pyrazole and isothiocyanate functional groups, offers a versatile platform for the development of novel pharmaceuticals and advanced materials. Researchers are particularly interested in its potential applications due to its structural complexity and reactivity, which make it a valuable intermediate in synthetic chemistry.

The pyrazole core of this compound is a well-known heterocyclic moiety that is frequently employed in drug design. Its presence in 1-ethyl-4-(4-isothiocyanato-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazole enhances the molecule's ability to interact with biological targets, making it a promising candidate for the development of therapeutics. The isothiocyanate group, on the other hand, is a highly reactive functional group that can form covalent bonds with nucleophiles, such as thiols and amines. This property is particularly useful in bioconjugation and labeling applications, where the compound can be used to modify proteins, peptides, or other biomolecules.

In recent years, the demand for pyrazole derivatives has surged, driven by their widespread use in agrochemicals, pharmaceuticals, and materials science. 1-ethyl-4-(4-isothiocyanato-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazole stands out due to its potential in targeted drug delivery systems. For instance, its isothiocyanate group can be exploited to attach the molecule to nanoparticles or other carriers, enabling precise delivery of therapeutic agents to specific tissues or cells. This aligns with the growing trend of personalized medicine, where researchers are constantly seeking innovative ways to improve drug efficacy and reduce side effects.

Another area of interest is the compound's role in the development of fluorescent probes and imaging agents. The pyrazole scaffold, when combined with the isothiocyanate functionality, can be tailored to create molecules that emit light at specific wavelengths. Such probes are invaluable in biological imaging, allowing scientists to visualize cellular processes in real time. This application is particularly relevant in the context of cancer research, where early detection and monitoring of tumor progression are critical.

From a synthetic perspective, 1-ethyl-4-(4-isothiocyanato-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazole offers several advantages. Its modular structure allows for easy modification, enabling chemists to introduce additional functional groups or alter its properties to suit specific needs. This flexibility is highly sought after in the pharmaceutical industry, where small changes in molecular structure can lead to significant improvements in drug performance. Moreover, the compound's stability under various conditions makes it a reliable building block for complex synthetic routes.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling and storage are essential to ensure its integrity and prevent degradation. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce the environmental impact of synthetic processes involving such compounds. This aligns with the broader scientific community's commitment to sustainability and responsible research practices.

In conclusion, 1-ethyl-4-(4-isothiocyanato-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazole (CAS No. 1004643-58-6) is a multifaceted compound with immense potential across various scientific disciplines. Its unique combination of pyrazole and isothiocyanate functionalities opens up numerous possibilities for innovation in drug development, materials science, and imaging technologies. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing scientific knowledge and technological progress.